
Personal protective equipment for handling 1,3-
Dithiane

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 1,3-Dithiane

Cat. No.: B146892 Get Quote

Chemical Safety and Handling Guide: 1,3-
Dithiane
This guide provides essential safety protocols and logistical information for the handling and

disposal of 1,3-Dithiane, tailored for researchers, scientists, and drug development

professionals. Following these procedural steps is crucial for ensuring a safe laboratory

environment.

Essential Safety Information
1,3-Dithiane is a flammable solid that can be harmful if swallowed and may cause skin and

serious eye irritation.[1][2] It is characterized as a white crystalline powder with a distinct

stench.[3] Adherence to the safety protocols outlined below is mandatory.
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Property Value Source

Molecular Formula C₄H₈S₂

Molecular Weight 120.2 g/mol [1]

Appearance
White crystalline powder with a

stench
[3]

Melting Point 52-54 °C

Flash Point 90 °C (194 °F) - closed cup

Hazards

Flammable solid, Harmful if

swallowed, Causes skin and

eye irritation

[1][2]

Personal Protective Equipment (PPE)
To minimize exposure risk, the following personal protective equipment is required when

handling 1,3-Dithiane:

Eye Protection: Wear chemical safety goggles or a face shield.[2][4]

Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber) are mandatory.[2][4]

Respiratory Protection: For operations that may generate dust or vapors, a NIOSH-approved

N95 respirator or higher is required. In case of fire, a self-contained breathing apparatus

should be used.[2][5]

Skin and Body Protection: A lab coat or other protective clothing is necessary to prevent skin

contact.[2][4]

Operational Plan
Safe Handling and Storage Procedures

Engineering Controls: Work in a well-ventilated area, preferably within a chemical fume

hood, to minimize inhalation exposure.[4][5] Use explosion-proof electrical, ventilating, and

lighting equipment.[2][4]
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Preventing Ignition: Keep 1,3-Dithiane away from heat, sparks, open flames, and other

ignition sources.[2][4] Smoking is strictly prohibited in the handling area. Use only non-

sparking tools and take precautionary measures against static discharge by grounding and

bonding containers and receiving equipment.[2][4]

General Handling: Avoid contact with skin and eyes.[4] Prevent the formation of dust and

avoid breathing in dust, vapors, or gas.[5]

Storage: Store in a cool, dry, and well-ventilated area.[4][5] Keep the container tightly closed

to prevent contamination and moisture absorption.[4][5]

Spill Management

Immediate Actions: In the event of a spill, evacuate all non-essential personnel from the

area.[5]

Containment: Prevent the spilled material from spreading or entering drains.[5]

Cleanup:

Wear the appropriate PPE as detailed above.

For small spills, carefully sweep up the solid material, avoiding dust generation, and place

it into a designated, labeled container for hazardous waste.

Ventilate the area and wash the spill site after the material has been collected.

Disposal Plan
All waste containing 1,3-Dithiane must be treated as hazardous waste.

Waste Collection: Collect all 1,3-Dithiane waste, including contaminated materials, in a

clearly labeled, sealed container.

Disposal: Dispose of the waste through an approved hazardous waste disposal facility.[4]

Adhere to all local, state, and federal regulations for chemical waste disposal.[6]
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Handling Workflow for 1,3-Dithiane
Workflow for Handling 1,3-Dithiane
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Caption: A flowchart illustrating the key procedural steps for the safe handling of 1,3-Dithiane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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